N,N,6-trimethyl-1,2,3,4-tetrahydro-1,7-naphthyridin-8-amine

• IUPAC Name: N,N,6-trimethyl-1,2,3,4-tetrahydro-1,7-naphthyridin-8-amine
• InChI: InChI=1S/C11H17N3/c1-8-7-9-5-4-6-12-10(9)11(13-8)14(2)3/h7,12H,4-6H2,1-3H3
• InChI Key: BLPVMHIDANEBGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=N1)N(C)C)NCCC2
• Molecular Formula: C11H17N3
• DSSTOX Substance ID: DTXSID101183044
• Molecular Weight: 191.27 g/mol
• CAS RN: 1820639-42-6

Description

N,N,6-trimethyl-1,2,3,4-tetrahydro-1,7-naphthyridin-8-amine (NMTTNA) is a heterocyclic organic compound that has a wide range of applications in scientific research. It is a derivative of naphthyridine, a type of aromatic organic compound, and is characterized by its high solubility in both organic and aqueous solvents. NMTTNA has been studied extensively due to its unique properties and potential applications in various fields.

Scientific Research Applications

1. Biological Activities and Therapeutic Applications

1,8-Naphthyridine derivatives, including compounds structurally related to "N,N,6-trimethyl-1,2,3,4-tetrahydro-1,7-naphthyridin-8-amine," have demonstrated a plethora of biological activities. These activities span antimicrobial, antiviral, anticancer, anti-inflammatory, and analgesic properties. The broad spectrum of these compounds establishes them as potent scaffolds in therapeutic and medicinal research. They have shown potential in treating neurological disorders such as Alzheimer's disease, multiple sclerosis, and depression. Additionally, these derivatives possess anti-osteoporotic, anti-allergic, antimalarial, and antihypertensive activities, among others, highlighting their versatility in drug discovery and pharmaceutical chemistry (Madaan et al., 2015).

2. Chemical Synthesis and Organic Reactions

In the field of organic synthesis, 1,8-naphthyridine derivatives, akin to "N,N,6-trimethyl-1,2,3,4-tetrahydro-1,7-naphthyridin-8-amine," have been employed as key intermediates and reactants. Their utility in forming complex molecules is underscored by their involvement in various organic reactions. These compounds serve as precursors in the synthesis of complex organic molecules, leveraging their reactive sites for coupling reactions, and as ligands in catalysis, facilitating a range of transformations (Kolvari et al., 2007).

3. Material Science and Nanotechnology

The structural characteristics of 1,8-naphthyridine derivatives make them suitable for applications in material science and nanotechnology. Their ability to form complex structures with metals can lead to the development of novel materials with unique optical, electronic, and catalytic properties. These materials find applications in the creation of sensors, electronic devices, and as catalysts in environmentally friendly chemical processes (Lin et al., 2016).